N-{2-[Bis(2-hydroxyethyl)amino]ethyl}nonanamide

• CAS No.: 394249-31-1
• Molecular Formula: C15H32N2O3
• Molecular Weight: 288.43 g/mol
• IUPAC Name: N-[2-[bis(2-hydroxyethyl)amino]ethyl]nonanamide
• InChI: InChI=1S/C15H32N2O3/c1-2-3-4-5-6-7-8-15(20)16-9-10-17(11-13-18)12-14-19/h18-19H,2-14H2,1H3,(H,16,20)
• InChI Key: HEGXSPTVYWOUCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC(=O)NCCN(CCO)CCO

Description

N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide is a chemical compound with the molecular formula C15H32N2O3. It is known for its applications in various fields, including chemistry, biology, and industry. This compound is characterized by its unique structure, which includes a nonanamide backbone and bis(2-hydroxyethyl)amino groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide typically involves the reaction of nonanoic acid with bis(2-hydroxyethyl)amine. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the amide bond. The process involves heating the reactants to a specific temperature and maintaining the reaction for a set duration to ensure complete conversion.

Industrial Production Methods

In industrial settings, the production of N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide is scaled up using large reactors. The process involves the same basic reaction as in laboratory synthesis but is optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques ensures the production of high-purity compound suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The bis(2-hydroxyethyl)amino groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in the reactions of N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields.

Major Products

The major products formed from the reactions of N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide depend on the type of reaction. For example, oxidation may yield oxides, while substitution reactions can produce a range of derivatives with different functional groups.

Scientific Research Applications

N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other compounds.

Biology: The compound is utilized in biochemical studies, particularly in the investigation of enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic applications is ongoing, with studies exploring its effects on various biological targets.

Industry: N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide is used in the formulation of specialty chemicals and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide involves its interaction with specific molecular targets. The bis(2-hydroxyethyl)amino groups can form hydrogen bonds and other interactions with biological molecules, influencing their activity. The compound’s effects on metabolic pathways and enzyme functions are areas of active research, with studies aiming to elucidate the precise molecular mechanisms involved.

Comparison with Similar Compounds

Similar Compounds

• N,N-bis(2-hydroxyethyl)oleamide
• 2-[Bis(2-hydroxyethyl)amino]ethyl oleate
• Bis(2-ethylhexyl)amine

Uniqueness

N-[2-[Bis(2-hydroxyethyl)amino]ethyl]nonanamide is unique due to its specific structure, which imparts distinct chemical and physical properties. Compared to similar compounds, it offers unique reactivity and interaction profiles, making it valuable for specialized applications in research and industry.